Cas no 221555-69-7 (6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid)

• Product Name: 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid
• CAS No: 221555-69-7
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• CID: 3913146
• PubChem ID: 15480180
• Update Time: 2025-10-28

6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-acetic acid, 6-[(2,6-dichlorophenyl)imino]-3-oxo-
• 6-[(2,6-Dichlorophenyl)imino]-3-oxo-1,4-cyclohexadiene-1-acetic Acid
• {(6E)-6-[(2,6-dichlorophenyl)imino]-3-oxocyclohexa-1,4-dien-1-yl}acetic acid
• 221555-69-7
• (6E)-6-((2,6-Dichlorophenyl)imino)-3-oxo-1,4-cyclohexadiene-1-acetic acid
• (6E)-6-[(2,6-Dichlorophenyl)imino]-3-oxo-1,4-cyclohexadiene-1-acetic acid
• Epitope ID:131805
• 1,4-Cyclohexadiene-1-acetic acid, 6-((2,6-dichlorophenyl)imino)-3-oxo-, (6E)-
• 6-[(2,6-Dichlorophenyl)imino]-3-oxo-1,4-cyclohexadiene-1-aceticAcid
• 5-hydroxydiclofenac quinone imine
• UNII-FP88H4UEQ3
• (6E)?-6-?[(2,?6-Dichlorophenyl)?imino]?-?3-?oxo-?1,?4-?cyclohexadiene-?1-?acetic Acid
• Diclofenac 2,5-quinone imine
• CHEBI:59611
• FP88H4UEQ3
• 1,4-Cyclohexadiene-1-acetic acid, 6-[(2,6-dichlorophenyl)imino]-3-oxo-, (6E)-
• 2-[6-(2,6-dichlorophenyl)imino-3-oxocyclohexa-1,4-dien-1-yl]acetic acid
• 1254576-93-6
• 1,4-Cyclohexadiene-1-acetic acid, 6-((2,6-dichlorophenyl)imino)-3-oxo-
• 5-hydroxy diclofenac benzoquinone
• Q27126803
• 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid

• Inchi： 1S/C14H9Cl2NO3/c15-10-2-1-3-11(16)14(10)17-12-5-4-9(18)6-8(12)7-13(19)20/h1-6H,7H2,(H,19,20)/b17-12+
• InChI Key： GTSUHSLLLCOPRM-SFQUDFHCSA-N
• SMILES： C1(CC(O)=O)/C(=N/C2=C(Cl)C=CC=C2Cl)/C=CC(=O)C=1

Computed Properties

• Exact Mass: 308.9959485Da
• Monoisotopic Mass: 308.9959485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.7Ų

Additional information on 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid

Introduction to 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid (CAS No. 221555-69-7)

6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid, identified by the Chemical Abstracts Service registry number CAS No. 221555-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by a cyclohexadiene core functionalized with an imino group and a carboxylic acid moiety. The presence of 2,6-dichlorophenyl substituent enhances its electronic properties, making it a versatile intermediate in the synthesis of biologically active molecules.

The structural framework of 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid imparts unique reactivity that has been exploited in various synthetic pathways. The conjugated system formed by the cyclohexadiene ring and the imine functionality allows for facile participation in Michael additions, cycloadditions, and other pericyclic reactions. These characteristics make it a valuable building block for constructing more complex scaffolds relevant to drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The imino group in 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid serves as a critical pharmacophore, often involved in hydrogen bonding interactions with biological targets. This has led to its incorporation into various lead compounds targeting inflammatory diseases, infectious disorders, and even oncological conditions. The 2,6-dichlorophenyl moiety further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions. The presence of both an alkyne-like character in the triple bond region and an amine functionality adjacent to the carbonyl group makes it an ideal candidate for palladium-catalyzed reactions such as Sonogashira couplings and Buchwald-Hartwig aminations. These transformations have been leveraged to generate libraries of derivatives with tailored biological activities. For instance, researchers have utilized this scaffold to develop inhibitors of enzymes implicated in metabolic syndromes by introducing aryl or heteroaryl groups through such coupling strategies.

The pharmaceutical industry has also explored derivatives of 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid for their potential as kinase inhibitors. Kinases are key enzymes in cellular signaling pathways, and their dysregulation is associated with numerous diseases. By modifying the substituents on the cyclohexadiene ring or introducing additional functional groups at strategic positions, chemists have been able to fine-tune the binding interactions with target kinases. Preliminary studies have shown promising results in vitro, suggesting that certain derivatives exhibit inhibitory activity against mutant forms of kinases implicated in cancer progression.

The synthesis of 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid itself is a testament to modern synthetic methodologies. Traditional approaches often rely on multi-step sequences involving Grignard reactions or Wittig olefination to establish the core cyclohexadiene structure. However, advances in catalytic chemistry have enabled more efficient routes that minimize waste and improve yields. For example, recent reports have highlighted the use of transition-metal-catalyzed cascade reactions that construct both the imine and carboxylic acid functionalities in a single pot.

The role of computational chemistry in optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques have allowed researchers to predict binding affinities and identify structural modifications that enhance potency while reducing off-target effects. This high-throughput virtual screening approach has accelerated the discovery process significantly. Furthermore, machine learning algorithms trained on large datasets of bioactive molecules are now being employed to predict optimal substituents for maximizing biological activity.

From a regulatory perspective, compounds like 6-(2,6-Dichlorophenyl)imino-3-oxo-1,4-cyclohexadiene-1-acetic Acid must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This involves both in vitro assays to assess toxicity and pharmacokinetic properties as well as animal models to evaluate efficacy and side effects. The dichlorophenyl substituent raises questions about potential metabolic interactions or long-term safety concerns; thus thorough characterization is essential before advancing into human studies.

The future directions for research involving this compound are multifaceted. One area focuses on expanding its utility beyond pharmaceutical applications into agrochemicals or materials science where similar heterocyclic scaffolds exhibit interesting properties such as photoreactivity or metal chelation capabilities which could be exploited industrially.